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Compound of Interest

Compound Name: Ethyl 2-acetylpent-4-ynoate

Cat. No.: B8273508

Get Quote

Introduction & Chemical Profile[2][3][4][5][6]
Ethyl 2-acetylpent-4-ynoate (CAS: 14318-62-8, often referred to as

-propargyl ethyl acetoacetate) is a high-value "linchpin" scaffold in organic synthesis.[1] Its
structure combines a

-keto ester moiety with a terminal alkyne, offering orthogonal reactivity profiles.[1] This dual
functionality allows it to serve as a precursor for diverse heterocyclic libraries (pyrazoles,
pyrroles, furans) and as a handle for bio-orthogonal "click" chemistry.

Chemical Structure
The molecule features an ethyl acetoacetate core alkylated at the

-position with a propargyl group.

Molecular Formula:

Molecular Weight: 168.19 g/mol [1]

Key Motifs:
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1,3-Dicarbonyl: Susceptible to nucleophilic attack (hydrazines, amines) and metal

chelation.

Terminal Alkyne: Susceptible to CuAAC (Click), Sonogashira coupling, and

-acid activation (Au/Ag/I).

Core Protocol: Synthesis & Purification[1][7]
Commercially available sources can be expensive or variable in purity.[1] For high-throughput

screening (HTS) or scale-up, in-house synthesis via the alkylation of ethyl acetoacetate is the

industry standard.

Mechanism
The reaction proceeds via the formation of a sodium enolate of ethyl acetoacetate, followed by

an

attack on propargyl bromide. Critical Control Point: Mono-alkylation vs. di-alkylation. Using a
slight excess of the

-keto ester and strictly controlling temperature minimizes the formation of the dialkylated
byproduct.

Step-by-Step Protocol
Reagents:

Ethyl acetoacetate (1.0 equiv)

Propargyl bromide (80% in toluene, 1.1 equiv)

Sodium hydride (60% dispersion in oil, 1.1 equiv)

Solvent: Anhydrous THF (0.5 M concentration)

Procedure:

Enolate Formation: To a flame-dried round-bottom flask under
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, add NaH (washed with hexanes to remove oil if high purity is required) and anhydrous THF.
Cool to 0°C.[1]

Addition: Add ethyl acetoacetate dropwise over 30 minutes. Evolution of

gas will be vigorous.[1] Stir at 0°C for an additional 30 minutes until gas evolution ceases
and the solution becomes clear/yellow.

Alkylation: Add propargyl bromide dropwise at 0°C.

Reaction: Allow the mixture to warm to room temperature (RT) naturally and stir for 12–16

hours.

Quench & Workup: Quench carefully with saturated

solution.[1] Extract with

(3x).[1] Wash combined organics with brine, dry over

, and concentrate in vacuo.

Purification: Purify via fractional distillation under reduced pressure or flash column

chromatography (Hexanes:EtOAc 9:1).

Note: The product is a colorless to pale yellow oil.[1]

Application Module A: Heterocycle Synthesis
(Pyrazoles)
The 1,3-dicarbonyl system is a classic electrophile for binucleophiles. Reaction with hydrazines

yields pyrazoles, a scaffold ubiquitous in kinase inhibitors (e.g., Ruxolitinib).

Protocol: Condensation with Phenylhydrazine[1][8]
Reaction Overview:

Procedure:

Dissolve Ethyl 2-acetylpent-4-ynoate (1.0 mmol) in Ethanol (5 mL).
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Add Phenylhydrazine (1.1 mmol).

Catalysis: Add a catalytic amount of Acetic Acid (1-2 drops).

Reflux: Heat to reflux (80°C) for 3 hours. Monitor by TLC (formation of a solid precipitate is

common).[1]

Isolation: Cool to RT. The pyrazolone derivative often precipitates.[1] Filter and wash with

cold EtOH.[1] If no precipitate, evaporate solvent and recrystallize from EtOH/Hexane.[1]

Data Output:

Parameter Value

Yield Typically 75-85%

Selectivity
5-pyrazolone tautomer dominates in polar

solvents

| Key Shift (NMR) | Disappearance of ethyl ester signals; appearance of aromatic protons |

Application Module B: Gold-Catalyzed
Cycloisomerization (Furans)
This reaction leverages the

-acidity of Gold(I) to activate the alkyne, inducing an intramolecular attack by the carbonyl
oxygen (5-exo-dig cyclization). This is a powerful method to construct substituted furans under
mild conditions.[1][2]

Mechanism
The Au(I) coordinates the alkyne, making it electrophilic.[3] The enol oxygen attacks the alkyne,

forming a vinyl-gold intermediate, which undergoes protodeauration and

aromatization/isomerization to form the furan.

Protocol: Au(I)-Catalyzed Furan Formation
Reagents:
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Catalyst:

(5 mol%) +

(5 mol%) (Generates the active cationic Au species in situ).

Solvent: Anhydrous Toluene or DCM.[1]

Procedure:

Catalyst Activation: In a vial, mix

and

in Toluene (1 mL) for 10 minutes in the dark (AgCl precipitates).

Substrate Addition: Add a solution of Ethyl 2-acetylpent-4-ynoate (1.0 mmol) in Toluene (4

mL) to the catalyst mixture.

Reaction: Stir at RT for 2–6 hours. If sluggish, heat to 50°C.

Filtration: Filter through a short pad of Celite to remove silver salts and gold residues.[1]

Purification: Concentrate and purify via silica gel chromatography (Hexanes:EtOAc).

Product: Ethyl 2-methyl-5-methylenetetrahydrofuran-3-carboxylate derivatives (or fully

aromatized 2-methyl-3-furoate depending on conditions/additives).

Application Module C: "Click" Chemistry (CuAAC)
The terminal alkyne is sterically unhindered, making it an ideal candidate for Copper-Catalyzed

Azide-Alkyne Cycloaddition (CuAAC). This is used to tag the scaffold with fluorophores or biotin

in chemical biology assays.[1]

Protocol: Triazole Formation
Reagents:

Azide: Benzyl azide (1.0 equiv)
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Catalyst:

(10 mol%)

Reductant: Sodium Ascorbate (20 mol%)

Solvent:

(1:1)

Procedure:

Suspend Ethyl 2-acetylpent-4-ynoate and Benzyl azide in the solvent mixture.

Add Sodium Ascorbate followed by Copper Sulfate.

Stir vigorously at RT for 12 hours.

Workup: Dilute with water, extract with EtOAc. The triazole product is usually pure enough

for biological testing after simple extraction.[1]

Reaction Landscape & Logic Flow
The following diagram illustrates the divergent synthetic pathways available from this single

scaffold.
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(Kinase Inhibitor Core)

Condensation

Substituted Furan
(5-exo-dig Cyclization)

Cycloisomerization

1,2,3-Triazole
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CuAAC

Click to download full resolution via product page

Figure 1: Divergent synthesis pathways from the parent scaffold.
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Comparative Data Summary
Reaction Type Key Reagent

Primary
Product

Typical Yield
Critical
Parameter

Condensation
Pyrazole/Pyrazol

one
80-90%

Solvent polarity

controls tautomer

equilibrium.[1]

Cycloisomerizati

on

Furan /

Dihydrofuran
65-85%

Anhydrous

conditions

essential to

prevent

hydration.

Cycloaddition 1,2,3-Triazole >90%

-free

environment

improves Cu(I)

stability.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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